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Compound of Interest

Compound Name: Allylpentafluorobenzene

Cat. No.: B155225

An In-depth Technical Guide to
Allylpentafluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Allylpentafluorobenzene. It includes detailed experimental protocols,
spectroscopic data, and safety information to support its application in research and
development.

Core Physical and Chemical Properties

Allylpentafluorobenzene is a colorless liquid with a distinct aromatic odor. Its highly
fluorinated structure imparts unique properties relevant to its use as a versatile building block in
the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1]

Table 1: Physical and Chemical Properties of Allylpentafluorobenzene
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Property Value Reference
Molecular Formula CoHsFs [21[3114]
Molecular Weight 208.13 g/mol [2][3]
Appearance Colorless liquid [1][5]
Density 1.358 g/mL at 25 °C [2]

Boiling Point 148-149 °C [2]
Refractive Index (n20/D) 1.427 [2]

Flash Point 43 °C (109.4 °F) - closed cup [2]

CAS Number 1736-60-3 [2][3]
YBDBTBVNQQBHGJ-

InChl Key [2]
UHFFFAOYSA-N
C=CCC1=C(F)C(F)=C(F)C(F)=

SMILES (F)C(F)=C(F)C(F) 2]

C1F

Synthesis of Allylpentafluorobenzene

The primary synthetic route to Allylpentafluorobenzene is through a Grignard reaction. This

involves the preparation of a pentafluorophenyl Grignard reagent, which is then reacted with an

allyl halide.

Experimental Protocol: Synthesis via Grighard Reaction

This protocol is adapted from established methods for the preparation of similar organofluorine

compounds.[6]

Materials:

e Magnesium turnings

e Bromopentafluorobenzene

e Anhydrous diethyl ether
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e Allyl bromide

¢ lodine (crystal)

e Anhydrous Toluene

e Hydrochloric acid (10% aqueous solution)

e Saturated aqueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

Equipment:

Three-necked round-bottom flask

» Reflux condenser

e Dropping funnel

o Magnetic stirrer

e Heating mantle

* Ice bath

e Separatory funnel

« Distillation apparatus

Procedure:

Part A: Preparation of Pentafluorophenylmagnesium Bromide

o Apparatus Setup: Assemble a dry three-necked flask equipped with a reflux condenser (with
a drying tube), a dropping funnel, and a magnetic stir bar.

e Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine.
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» Grignard Reagent Formation: Add a solution of bromopentafluorobenzene in anhydrous
diethyl ether dropwise from the dropping funnel to the magnesium turnings with vigorous
stirring. The reaction is exothermic and may require initial gentle heating to start, after which
the addition rate should be controlled to maintain a gentle reflux. An ice bath can be used to
moderate the reaction.[7][8]

o Completion: After the addition is complete, continue stirring for an additional hour to ensure
the complete formation of the Grignard reagent. The resulting solution will typically be dark
brown to black.[6]

Part B: Reaction with Allyl Bromide

» Addition of Allyl Bromide: Cool the prepared Grignard reagent in an ice bath. Add a solution
of allyl bromide in anhydrous diethyl ether dropwise from the dropping funnel with continuous
stirring.

» Reaction: After the addition is complete, allow the mixture to warm to room temperature and
then heat to reflux for one hour to ensure the reaction goes to completion.

Part C: Work-up and Purification

e Quenching: Cool the reaction mixture in an ice bath and slowly add 10% aqueous
hydrochloric acid to quench the reaction and dissolve any remaining magnesium.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with 10% HCI, water, saturated aqueous sodium bicarbonate
solution, and finally with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the diethyl ether by rotary
evaporation.

 Purification by Distillation: The crude product is purified by fractional distillation under
atmospheric pressure.[9] Collect the fraction boiling at 148-149 °C.

Synthesis Workflow Diagram
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Synthesis of Allylpentafluorobenzene via Grignard Reaction
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Caption: Workflow for the synthesis of Allylpentafluorobenzene.
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Spectroscopic Data

The following sections detail the expected spectroscopic characteristics of
Allylpentafluorobenzene, which are crucial for its identification and characterization.

'H NMR Spectroscopy

The *H NMR spectrum of Allylpentafluorobenzene is expected to show signals corresponding
to the allyl group protons.

« Allylic Protons (-CHz-): A doublet is expected in the region of 3.3-3.5 ppm.[1]
 Vinyl Protons (=CHz): Two multiplets are expected in the region of 5.0-5.3 ppm.[1]
 Vinyl Proton (-CH=): A multiplet is expected in the region of 5.8-6.1 ppm.[1]

The splitting patterns will be complex due to coupling between the different protons of the allyl
group.[10][11]

9F NMR Spectroscopy

The 1°F NMR spectrum is a key tool for characterizing fluorinated aromatic compounds. For
Allylpentafluorobenzene, a complex multiplet pattern is expected due to the five non-
equivalent fluorine atoms on the benzene ring.

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the aromatic ring and the allyl
group.

Table 2: Predicted IR Absorption Bands for Allylpentafluorobenzene
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Wavenumber . . .

(cm-?) Functional Group Vibration Type Reference
3080-3100 =C-H (vinyl) Stretch [12][13][14]
2920-2980 -C-H (allylic) Stretch [13]
1640-1650 C=C (alkene) Stretch [13]
1500-1600 C=C (aromatic ring) Stretch [12][13][14]
910-995 =C-H (vinyl) Out-of-plane bend [12][13][14]
1000-1300 C-F Stretch

Mass Spectrometry

The mass spectrum of Allylpentafluorobenzene shows a molecular ion peak (M*) at m/z =
208, corresponding to its molecular weight.[15]

Chemical Reactivity and Applications

Allylpentafluorobenzene is a valuable intermediate in organic synthesis. The allyl group can
undergo various transformations such as oxidation, reduction, and addition reactions. The
pentafluorophenyl group is a strong electron-withdrawing group, which influences the reactivity
of the allyl moiety and the aromatic ring.

Potential Reactions and Applications:

o Polymerization: The allyl group can participate in polymerization reactions to form fluorinated
polymers with unique thermal and chemical resistance properties.[1]

o Heck and Suzuki Coupling: The aromatic ring can potentially undergo cross-coupling
reactions, although the high degree of fluorination can affect reactivity.[16][17][18][19][20][21]
[22][23][24][25]

« Pharmaceutical and Agrochemical Synthesis: It serves as a building block for introducing the
pentafluorophenylallyl moiety into more complex molecules, which can enhance biological
activity and metabolic stability.[1]
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Safety and Handling

Allylpentafluorobenzene is a flammable liquid and should be handled with appropriate safety
precautions.

e Hazards: Flammable liquid and vapor. Causes skin and serious eye irritation. May cause
respiratory irritation.[2]

o Precautions: Keep away from heat, sparks, open flames, and hot surfaces. Use only in a
well-ventilated area. Wear protective gloves, eye protection, and face protection.[2]

o Storage: Store in a well-ventilated place. Keep the container tightly closed.[2]

Always consult the Safety Data Sheet (SDS) for complete and up-to-date safety information
before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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